9-(3,4-dimethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• IUPAC Name: 9-(3,4-dimethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C20H16N6O6/c1-31-13-8-7-12(9-14(13)32-2)25-19-16(23-20(25)28)15(17(21)27)22-18(24-19)10-3-5-11(6-4-10)26(29)30/h3-9H,1-2H3,(H2,21,27)(H,23,28)
• InChI Key: SCIHKLGMUCRDTQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4=CC=C(C=C4)[N+](=O)[O-])OC
• Molecular Formula: C20H16N6O6
• Molecular Weight: 436.4 g/mol

Description

9-(3,4-dimethoxyphenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C20H16N6O6 and its molecular weight is 436.384. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Researchers have developed synthetic methodologies for creating compounds with the 3,4-dimethoxyphenyl group, which is a feature shared by the compound of interest. For instance, Talupur et al. (2021) synthesized a series of compounds by condensing thiophene-2-carboxamide derivatives with different phenyl phosphoro dichloridates, including steps that involve 3,4-dimethoxyphenyl components. These compounds were characterized using various spectroscopic techniques and subjected to antimicrobial evaluation and molecular docking studies (Talupur, Satheesh, & Chandrasekhar, 2021).

Antimicrobial Activity

Several studies have focused on the antimicrobial properties of compounds containing the 3,4-dimethoxyphenyl moiety. For example, Prabhuswamy et al. (2016) investigated the crystal structure and antimicrobial potential of a compound synthesized from 3,4-dimethoxyphenyl derivatives, highlighting its stability and interactions through hydrogen bond formations (Prabhuswamy, Kumara, Pavithra, Kumar, & Lokanath, 2016).

Antiproliferative and Anti-inflammatory Effects

The study of Zhao et al. (2018) on 6-chloro-2-(propylthio)-8,9-dihydro-7H-purine derivatives, which share a similar purine core with the compound of interest, demonstrated significant antiproliferative activity against human cancer cell lines, indicating potential selectivity for cancer over normal cells. This suggests that modifications to the purine core, such as those found in the compound of interest, could have therapeutic implications (Zhao et al., 2018).